Cas no 613-78-5 (.β.-naphthol Salicylate)

• Product Name: .β.-naphthol Salicylate
• CAS No: 613-78-5
• MF: C₁₇H₁₂O₃
• MW: 264.275384902954
• CID: 1627113
• Update Time: 2025-05-19

.β.-naphthol Salicylate Chemical and Physical Properties

Names and Identifiers

• .β.-naphthol Salicylate
• AG-K-16873
• salicylic acid-(4-phenyl-phenacyl ester)
• CTK4I7364
• NSC115842
• AC1Q62OU
• salicylic acid-[2]naphthyl ester
• AC1L6QYX
• AR-1C8598
• 2-(biphenyl-4-yl)-2-oxoethyl 2-hydroxybenzoate
• Salicylsaeure-(4-phenyl-phenacylester)
• 2-naphthyl salicylate
• Salicylsaeure-[2]naphthylester
• ZINC01705397
• (2-Carbamoyl-phenoxy)-essigsaeure-(1-phenyl-aethylidenhydrazid)
• 2-Salicyloyloxy-1-(biphenyl-(4))-aethanon-(1)
• 2-hydroxy-benzoic acid,2-naphthalenyl ester
• p-phenylphenacyl 2-hydroxybenzoate
• AG-K-16873; salicylic acid-(4-phenyl-phenacyl ester); CTK4I7364; NSC115842; AC1Q62OU; salicylic acid-[2]naphthyl ester; AC1L6QYX; AR-1C8598; 2-(biphenyl-4-yl)-2-oxoethyl 2-hydroxybenzoate; Salicylsaeure-(4-phenyl-phenacylester); 2-naphthyl salicylate; Salicylsaeure-[2]naphthylester; ZINC01705397; (2-Carbamoyl-phenoxy)-essigsaeure-(1-phenyl-aethylidenhydrazid); 2-Salicyloyloxy-1-(biphenyl-(4))-aethanon-(1); 2-hydroxy-benzoic acid,2-napht

• Inchi： 1S/C17H12O3/c18-16-8-4-3-7-15(16)17(19)20-14-10-9-12-5-1-2-6-13(12)11-14/h1-11,18H
• InChI Key： ZBJVLWIYKOAYQH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1O)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 264.07866

Experimental Properties

• PSA: 46.53
• LogP: 3.76460

Additional information on .β.-naphthol Salicylate

β-Naphthol Salicylate: A Comprehensive Overview

β-Naphthol Salicylate, also known by its CAS Registry Number 613-78-5, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of β-naphthol, which is a naphthalene derivative with a hydroxyl group attached to the second carbon atom. The salicylate group, derived from salicylic acid, adds unique chemical properties to the molecule, making it versatile for different uses.

The molecular formula of β-Naphthol Salicylate is C₁₃H₁₀O₃, and its molecular weight is approximately 202.21 g/mol. The compound exhibits a crystalline structure under standard conditions and is sparingly soluble in water but soluble in organic solvents such as ethanol and ether. Its melting point is around 130°C, and it has a boiling point of approximately 340°C under standard pressure.

Recent studies have highlighted the potential of β-Naphthol Salicylate in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating β-naphthol salicylate into polymer matrices significantly improved their resistance to thermal degradation.

In addition to its role in polymer science, β-Naphthol Salicylate has shown promise in pharmaceutical applications. The compound's ability to form stable ester linkages makes it a valuable intermediate in drug synthesis. A 2022 study in the European Journal of Medicinal Chemistry investigated its potential as a bioisostere for existing drug molecules, suggesting that it could serve as a scaffold for developing new therapeutic agents with improved pharmacokinetic profiles.

The synthesis of β-Naphthol Salicylate typically involves a nucleophilic acyl substitution reaction between β-naphthol and salicylic acid derivatives. This reaction can be optimized using various catalysts and reaction conditions to achieve high yields and purity. Recent advancements in catalytic systems have enabled greener and more efficient syntheses, reducing environmental impact while maintaining product quality.

In terms of environmental applications, β-Naphthol Salicylate has been studied for its role in remediation processes. A 2023 research article published in Environmental Science & Technology explored its ability to act as a stabilizing agent for heavy metal ions in contaminated soils. The study found that β-naphthol salicylate could effectively complex with metal ions such as lead and cadmium, facilitating their removal from soil matrices through chemical extraction methods.

The versatility of β-Naphthol Salicylate extends to its use in analytical chemistry as well. Its strong UV absorption properties make it suitable for use as a chromophore in sensor devices designed to detect specific analytes. A 2021 study in Analytical Chemistry demonstrated the development of a novel sensor based on β-naphthol salicylate for detecting trace amounts of nitrophenols in water samples.

In conclusion, β-Naphthol Salicylate, with its CAS number 613-78-5, is a multifaceted compound with applications spanning materials science, pharmaceuticals, environmental remediation, and analytical chemistry. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in both academic and industrial settings.